2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide

• Molecular Formula: C19H23BrN2O4S
• Molecular Weight: 455.4 g/mol
• IUPAC Name: 2-(N-(4-bromophenyl)sulfonyl-4-ethoxyanilino)-N-propylacetamide
• InChI: InChI=1S/C19H23BrN2O4S/c1-3-13-21-19(23)14-22(16-7-9-17(10-8-16)26-4-2)27(24,25)18-11-5-15(20)6-12-18/h5-12H,3-4,13-14H2,1-2H3,(H,21,23)
• InChI Key: OFJATSNXLCKFRJ-UHFFFAOYSA-N
• SMILES: CCCNC(=O)CN(C1=CC=C(C=C1)OCC)S(=O)(=O)C2=CC=C(C=C2)Br

Description

2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide, also known as BSA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research.

Mechanism of Action

The mechanism of action of 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide involves the inhibition of various enzymes and signaling pathways involved in cell growth, survival, and differentiation. 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has been shown to inhibit the activity of protein kinases, such as Akt and ERK, which are involved in cell survival and proliferation. 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide also inhibits the activity of histone deacetylases, which are involved in gene expression and chromatin remodeling. Additionally, 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has been shown to activate the Nrf2 pathway, which is involved in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has been shown to have various biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and oxidative stress. 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has been shown to induce apoptosis in cancer cells by activating the caspase pathway and downregulating anti-apoptotic proteins. 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has also been shown to induce cell cycle arrest in cancer cells by inhibiting the activity of cyclin-dependent kinases. Additionally, 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has been shown to induce oxidative stress in cells by increasing the production of reactive oxygen species and inhibiting antioxidant enzymes.

Advantages and Limitations for Lab Experiments

2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has several advantages for lab experiments, including its high purity, stability, and low toxicity. 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide is also readily available and relatively inexpensive compared to other compounds used in medical research. However, 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has some limitations, including its limited solubility in water and its potential for non-specific binding to proteins and other molecules.

Future Directions

There are several future directions for research on 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide, including the development of novel derivatives and analogs with improved pharmacological properties. Additionally, further studies are needed to investigate the potential therapeutic applications of 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide in various diseases, including cancer, cardiovascular disease, and neurodegenerative disorders. Furthermore, the mechanisms underlying the biochemical and physiological effects of 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide need to be further elucidated to facilitate the development of more effective treatments.

Synthesis Methods

The synthesis of 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide involves the reaction of 4-bromobenzenesulfonyl chloride with 4-ethoxyaniline, followed by the addition of propylamine to form the final product. The reaction is typically carried out in a solvent such as chloroform or dichloromethane, under reflux conditions. The purity and yield of the product can be improved by recrystallization or chromatography.

Scientific Research Applications

2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has been used in various scientific research applications, including cancer research, neuroscience, and cardiovascular disease. In cancer research, 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In neuroscience, 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has been used to study the effects of oxidative stress on neuronal cells and to investigate the role of ion channels in synaptic transmission. In cardiovascular disease research, 2-{[(4-bromophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide has been used to study the effects of oxidative stress on endothelial cells and to investigate the mechanisms underlying vascular dysfunction.